Cas no 1214387-90-2 (2-Fluoro-5-phenyl-4-pyridinecarboxylic acid)
1214387-90-2 structure
Product Name:2-Fluoro-5-phenyl-4-pyridinecarboxylic acid
CAS No:1214387-90-2
MF:C12H8FNO2
MW:217.195826530457
CID:4925682
Update Time:2023-08-22
2-Fluoro-5-phenyl-4-pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-5-phenyl-4-pyridinecarboxylic acid
- 2-Fluoro-5-phenyl-4-pyridinecarboxylic acid
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- Inchi： 1S/C12H8FNO2/c13-11-6-9(12(15)16)10(7-14-11)8-4-2-1-3-5-8/h1-7H,(H,15,16)
- InChI Key： HAPBMNAITKZJDD-UHFFFAOYSA-N
- SMILES： FC1=CC(C(=O)O)=C(C=N1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2
2-Fluoro-5-phenyl-4-pyridinecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025626-250mg |
2-Fluoro-5-phenyl-4-pyridinecarboxylic acid |
1214387-90-2 | 97% | 250mg |
$720.80 | 2023-09-04 | |
| Alichem | A023025626-500mg |
2-Fluoro-5-phenyl-4-pyridinecarboxylic acid |
1214387-90-2 | 97% | 500mg |
$970.20 | 2023-09-04 | |
| Alichem | A023025626-1g |
2-Fluoro-5-phenyl-4-pyridinecarboxylic acid |
1214387-90-2 | 97% | 1g |
$1764.00 | 2023-09-04 |
2-Fluoro-5-phenyl-4-pyridinecarboxylic acid Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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